Cas no 77069-86-4 (Heptanoic acid, 5,7-dicyano-)

• Product name: Heptanoic acid, 5,7-dicyano-
• CAS No: 77069-86-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 536828
• PubChem ID: 71403374

Heptanoic acid, 5,7-dicyano- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 5,7-dicyano-
• 5,7-dicyanoheptanoic acid
• 77069-86-4
• DTXSID00824288

• Inchi： InChI=1S/C9H12N2O2/c10-6-2-4-8(7-11)3-1-5-9(12)13/h8H,1-5H2,(H,12,13)
• InChI Key： UPHBZAHXZPCXJI-UHFFFAOYSA-N
• SMILES： C(CC(CCC#N)C#N)CC(=O)O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.9Ų